Cas no 1869141-06-9 (2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine)

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine structure
1869141-06-9 structure
Product Name:2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine
CAS No:1869141-06-9
MF:C13H16BNO2S
MW:261.14764213562
CID:6789921
PubChem ID:129959151
Update Time:2025-09-21

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1869141-06-9
    • 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine
    • EN300-24888277
    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine
    • 2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine
    • Inchi: 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)11-7-9-5-6-15-8-10(9)18-11/h5-8H,1-4H3
    • InChI Key: AFCDTHDXZIAYJM-UHFFFAOYSA-N
    • SMILES: S1C2C=NC=CC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 261.0994801g/mol
  • Monoisotopic Mass: 261.0994801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6Ų

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-24888277-0.05g
2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine
1869141-06-9 95%
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$1620.0 2024-06-19
Enamine
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Enamine
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2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-c]pyridine
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Enamine
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Enamine
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Enamine
EN300-24888277-5.0g
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Enamine
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